Cas no 191470-01-6 (Bis(2-ethylhexyl) (4-methylphenyl)phosphonate)

191470-01-6 structure
Product name:Bis(2-ethylhexyl) (4-methylphenyl)phosphonate
Bis(2-ethylhexyl) (4-methylphenyl)phosphonate Chemical and Physical Properties
Names and Identifiers
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- Bis(2-ethylhexyl) (4-methylphenyl)phosphonate
- DTXSID10571574
- 191470-01-6
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- Inchi: InChI=1S/C23H41O3P/c1-6-10-12-21(8-3)18-25-27(24,23-16-14-20(5)15-17-23)26-19-22(9-4)13-11-7-2/h14-17,21-22H,6-13,18-19H2,1-5H3
- InChI Key: GJWYASJGAKYLCK-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 396.27933216Da
- Monoisotopic Mass: 396.27933216Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 15
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 7.7
Bis(2-ethylhexyl) (4-methylphenyl)phosphonate Related Literature
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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